Cas no 33400-81-6 (Benzonitrile,4-hydroxy-3-(2-pyridinyl)-)

• Product Name: Benzonitrile,4-hydroxy-3-(2-pyridinyl)-
• CAS No: 33400-81-6
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• CID: 319651
• PubChem ID: 311933
• Update Time: 2025-04-19

Benzonitrile,4-hydroxy-3-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-hydroxy-3-(2-pyridinyl)-
• (3Z)-4-oxo-3-(1H-pyridin-2-ylidene)cyclohexa-1,5-diene-1-carbonitrile
• NSC-219502
• NSC219502
• 33400-81-6
• DTXSID70418330

• Inchi： 1S/C12H8N2O/c13-8-9-4-5-12(15)10(7-9)11-3-1-2-6-14-11/h1-7,15H
• InChI Key： GHHZZEFFMURKRJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(C#N)=CC=1C1C=CC=CN=1

Computed Properties

• Exact Mass: 196.06374
• Monoisotopic Mass: 196.063663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9
• XLogP3: 1.9

Experimental Properties

• Density: 1.27
• Boiling Point: 376.2°C at 760 mmHg
• Flash Point: 181.3°C
• Refractive Index: 1.648
• PSA: 52.89